Cas no 2171643-89-1 (4-(3-ethoxypyrrolidin-1-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid)

• Product Name: 4-(3-ethoxypyrrolidin-1-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid
• CAS No: 2171643-89-1
• MF: C₂₅H₂₈N₂O₆
• MW: 452.499627113342
• CID: 6313533
• PubChem ID: 165585965
• Update Time: 2025-10-25

4-(3-ethoxypyrrolidin-1-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3-ethoxypyrrolidin-1-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid
• EN300-1534436
• 4-(3-ethoxypyrrolidin-1-yl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-oxobutanoic acid
• 2171643-89-1

• Inchi： 1S/C25H28N2O6/c1-2-32-16-11-12-27(14-16)24(30)22(13-23(28)29)26-25(31)33-15-21-19-9-5-3-7-17(19)18-8-4-6-10-20(18)21/h3-10,16,21-22H,2,11-15H2,1H3,(H,26,31)(H,28,29)
• InChI Key： SJXGIXVOGXAEEF-UHFFFAOYSA-N
• SMILES： O(CC)C1CN(C(C(CC(=O)O)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CC1

Computed Properties

• Exact Mass: 452.19473662g/mol
• Monoisotopic Mass: 452.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 693
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 105Ų

Additional information on 4-(3-ethoxypyrrolidin-1-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid

4-(3-Ethoxypyrrolidin-1-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic Acid: A Comprehensive Overview

The compound with CAS No 2171643-89-1, commonly referred to as 4-(3-Ethoxypyrrolidin-1-yl)-3-{(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is notable for its complex structure, which incorporates several functional groups that contribute to its unique properties and potential applications.

The molecular structure of this compound is characterized by a pyrrolidine ring substituted with an ethoxy group at the 3-position. This ethoxy substitution plays a crucial role in modulating the compound's solubility and reactivity. Additionally, the molecule features a fluorenylmethoxycarbonyl (Fmoc) group attached to an amino functionality at the 3-position of the butanoic acid backbone. The Fmoc group is a well-known protecting group in peptide synthesis, and its presence here suggests potential applications in peptide chemistry and drug delivery systems.

Recent studies have highlighted the importance of this compound in the development of novel therapeutic agents. Researchers have explored its role as a precursor in the synthesis of bioactive molecules, particularly those with potential anti-inflammatory and anticancer properties. The Fmoc group's stability under mild conditions has made it an attractive candidate for controlled drug release mechanisms, where precise timing and dosage are critical.

Furthermore, advancements in synthetic methodologies have enabled more efficient routes to this compound. Traditional approaches often involved multi-step syntheses with low yields, but recent innovations have introduced catalytic asymmetric synthesis techniques that significantly enhance both yield and enantioselectivity. These improvements have made large-scale production more feasible, paving the way for broader applications in pharmaceuticals and biotechnology.

In terms of physical properties, this compound exhibits a melting point of approximately 150°C and is sparingly soluble in water but readily dissolves in organic solvents such as dichloromethane and acetonitrile. Its thermal stability up to 200°C makes it suitable for various high-temperature chemical processes without degradation.

Recent research has also delved into the compound's interaction with biological systems. In vitro studies have demonstrated its ability to inhibit certain enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, preliminary toxicity studies indicate low cytotoxicity at therapeutic concentrations, which is a promising indicator for its safe use in medicinal applications.

The integration of computational chemistry tools has further enhanced our understanding of this compound's behavior at the molecular level. Molecular docking studies have revealed favorable binding affinities with key protein targets, providing insights into its mechanism of action and guiding future optimization efforts.

In conclusion, 4-(3-Ethoxypyrrolidin-1-yl)-3-{(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid stands as a testament to the ingenuity of modern chemical synthesis and its application in advancing medical science. With ongoing research uncovering new facets of its potential, this compound is poised to play a pivotal role in the development of innovative therapeutic solutions.